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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

A detailed validation of the crystal structure of strontium bromide monohydrate (SrBr₂·H₂O)

is presented, offering a comparative guide for researchers, scientists, and drug development

professionals. This guide provides an objective analysis of its crystallographic parameters

alongside its anhydrous and hexahydrated forms, supported by experimental data and detailed

methodologies.

The precise arrangement of atoms within a crystal lattice is fundamental to understanding a

compound's physical and chemical properties. For strontium bromide, a compound with

applications in medicine and as a source of strontium ions, understanding its various hydrated

forms is crucial. This report focuses on the validation of the crystal structure of strontium
bromide monohydrate, primarily determined by single-crystal X-ray diffraction.

Comparative Crystallographic Data
To provide a clear comparison, the crystallographic data for strontium bromide monohydrate
is presented alongside its anhydrous (SrBr₂) and hexahydrate (SrBr₂·6H₂O) counterparts. The

monohydrate and anhydrous forms have been well-characterized, while detailed atomic

coordinates for the hexahydrate remain less accessible in public databases.
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Parameter
Strontium Bromide
Monohydrate
(SrBr₂·H₂O)

Anhydrous
Strontium Bromide
(SrBr₂)

Strontium Bromide
Hexahydrate
(SrBr₂·6H₂O)

Crystal System Orthorhombic Tetragonal Trigonal

Space Group Pnma P4/n[1] P321

Unit Cell Parameters

a = 11.42 Åb = 4.30

Åc = 9.20 Åα = β = γ =

90°

a = 11.66 Åb = 11.66

Åc = 7.20 Åα = β = γ =

90°[1]

a = 8.13 Åc = 4.14 Åα

= β = 90°, γ = 120°

Formula Units (Z) 4 10 1

Calculated Density 3.96 g/cm³ 4.41 g/cm³ 2.38 g/cm³

Atomic Coordinates of Strontium Bromide
Monohydrate
The determination of the crystal structure of strontium bromide monohydrate by Dyke and

Sass in 1964 provides the precise positions of each atom within the unit cell.

Atom
Wyckoff
Position

x y z

Sr 4c 0.250 0.250 0.125

Br1 4c 0.045 0.250 0.812

Br2 4c 0.330 0.250 0.465

O 4c 0.455 0.250 0.125

Experimental Protocols
The validation of the crystal structure of strontium bromide monohydrate relies on

established experimental techniques, primarily single-crystal X-ray diffraction.

Single-Crystal X-ray Diffraction
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The definitive method for determining the atomic arrangement in a crystalline solid is single-

crystal X-ray diffraction.[2] This technique involves irradiating a single crystal with a

monochromatic X-ray beam and analyzing the resulting diffraction pattern.

Methodology:

Crystal Growth: Single crystals of strontium bromide monohydrate are grown from an

aqueous solution of strontium bromide.

Data Collection: A suitable single crystal is mounted on a goniometer and placed in an X-ray

diffractometer. The crystal is rotated in the X-ray beam, and the intensities and positions of

the diffracted X-rays are recorded by a detector. For the structure determination by Dyke and

Sass, copper Kα radiation (λ = 1.5418 Å) was likely used.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The positions of the atoms are then determined

using methods such as the Patterson or direct methods. The initial structural model is then

refined to achieve the best possible fit between the observed and calculated diffraction

patterns. The quality of the final structure is assessed by the R-factor, which should be as

low as possible.

Visualization of the Validation Workflow
The logical flow of validating a crystal structure can be visualized as follows:
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[https://www.benchchem.com/product/b080916#validation-of-the-crystal-structure-of-
strontium-bromide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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